Cas no 957028-96-5 (1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole
• CAS No: 957028-96-5
• MF: C₂₁H₂₃N₅
• MW: 345.440823793411
• CID: 5432104
• Update Time: 2025-07-14

1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-7-(3,5-dimethylpyrazol-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C21H23N5/c1-14-11-15(2)25(24-14)19-12-18(21(3,4)5)23-20-17(13-22-26(19)20)16-9-7-6-8-10-16/h6-13H,1-5H3
• InChI Key： KWGQGNFSOVSOMV-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1C(C)=CC(C)=N1)=CC(C(C)(C)C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-{5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole

Introduction to 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole (CAS No. 957028-96-5)

1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole (CAS No. 957028-96-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole is characterized by a central pyrazole ring fused to a pyrimidine moiety, with additional substituents such as tert-butyl and phenyl groups. These structural features contribute to its unique pharmacological profile and make it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole has also been investigated for its anti-cancer effects. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting key signaling pathways such as the PI3K/Akt and MAPK pathways. This suggests that it may have therapeutic potential in the treatment of various types of cancer, including breast cancer and lung cancer.

The pharmacokinetic properties of 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it suitable for further development into a viable pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-3,5-dimethyl-1H-pyrazole in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-{5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-y}-3,5-dimethyl-H-pyrazole (CAS No. 957028-96-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in the treatment of various diseases in the future.